N-(3,4-dimethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H19N3O4S2/c1-24-14-7-4-12(5-8-14)18-21-19(28-22-18)27-11-17(23)20-13-6-9-15(25-2)16(10-13)26-3/h4-10H,11H2,1-3H3,(H,20,23)
• InChI Key: NCYOVJKQAPOWNM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H19N3O4S2 and its molecular weight is 417.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds with thiadiazole structures, including those related to the query compound, have been synthesized and characterized, demonstrating diverse chemical properties and potential for further modification (Yu et al., 2014). These findings highlight the chemical versatility and potential application areas of thiadiazole derivatives in scientific research.

Anticancer Activity

• Thiadiazole derivatives have been evaluated for their antitumor activity, indicating that these compounds can be potent anticancer agents. For example, certain derivatives demonstrated considerable anticancer activity against various cancer cell lines, suggesting the relevance of thiadiazole compounds in developing new anticancer therapies (Yurttaş et al., 2015).

Antimicrobial and Antifungal Properties

• The antimicrobial and antifungal properties of thiadiazole derivatives have been explored, showing effectiveness against a range of microbial and fungal strains. This suggests potential applications of similar compounds in developing new antimicrobial agents (Krátý et al., 2017).

Analgesic and Anti-inflammatory Effects

• Research into thiadiazole derivatives has also uncovered their analgesic and anti-inflammatory effects, indicating potential use in pharmaceutical research aimed at pain management and inflammation control (Abu‐Hashem et al., 2020).

Antioxidant Activity

• The antioxidant properties of thiadiazole and selenadiazoline derivatives have been studied, showing that these compounds can effectively scavenge free radicals, suggesting their potential use in combating oxidative stress-related diseases (Al-Khazragie et al., 2022).